Cas no 1803562-77-7 (5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine)

• Product Name: 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine
• CAS No: 1803562-77-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD28145491
• CID: 4615543
• PubChem ID: 91654524
• Update Time: 2025-05-25

5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [5-(benzyloxy)-6-methoxypyridin-2-yl]methanamine
• 2-Pyridinemethanamine, 6-methoxy-5-(phenylmethoxy)-
• 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine

• MDL： MFCD28145491
• Inchi： 1S/C14H16N2O2/c1-17-14-13(8-7-12(9-15)16-14)18-10-11-5-3-2-4-6-11/h2-8H,9-10,15H2,1H3
• InChI Key： ILUTVGBBKSMFIV-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(OC)=C(OCC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.9±37.0 °C at 760 mmHg
• Flash Point: 179.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine

5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine: A Comprehensive Overview

The compound 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine, identified by the CAS number 1803562-77-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine consists of a pyridine ring substituted with benzyloxy and methoxy groups at positions 5 and 6, respectively, along with an amino group at position 2. This arrangement imparts the molecule with a combination of aromaticity, electron-donating groups, and potential for hydrogen bonding. The presence of the benzyloxy group introduces steric hindrance and enhances lipophilicity, while the methoxy group contributes to increased solubility in polar solvents. These properties make it an attractive candidate for various chemical reactions and biological assays.

Synthesis and Optimization

The synthesis of 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of intermediates, reducing reaction time significantly. Additionally, the use of environmentally friendly solvents has been explored to align with green chemistry principles.

Pharmacological Activities

5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine has demonstrated promising pharmacological activities in recent studies. Preclinical experiments have shown that it exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, it has been found to possess antioxidant activity, making it a potential candidate for combating oxidative stress-related diseases.

In terms of therapeutic applications, this compound has shown potential in oncology research. Studies conducted in vitro have indicated that it can induce apoptosis in cancer cells by modulating specific signaling pathways. These findings suggest that it could serve as a lead compound for developing novel anticancer agents.

Applications and Future Directions

The versatility of 5-(Benzyloxy)-6-methoxypyridin-2-ylmethanamine extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent advancements in this area have highlighted its role in creating porous materials with applications in gas storage and catalysis.

In conclusion, the compound CAS No. 1803562-77-7 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, it is anticipated that this molecule will play a pivotal role in both academic and industrial settings.